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Compound of Interest

Compound Name: 1-Methoxy-2-methyl-2-propanol

Cat. No.: B1581569

Clarification Regarding Chemical Identity

Note: The following application notes and protocols are for 1-Methoxy-2-propanol (CAS No.
107-98-2), also widely known as Propylene Glycol Methyl Ether (PGME). The requested topic,
"1-Methoxy-2-methyl-2-propanol” (CAS No. 3587-64-2), is a distinct chemical entity for which
there is limited publicly available information regarding its specific industrial applications and
protocols. Given the similarity in nomenclature and the extensive industrial use of 1-Methoxy-2-
propanol, it is highly probable that this is the compound of interest for researchers, scientists,
and drug development professionals.

Application Notes and Protocols for 1-Methoxy-2-
propanol (PGME)

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-Methoxy-2-propanol, commonly referred to as Propylene Glycol Methyl Ether
(PGME), is a versatile organic solvent with a broad spectrum of applications in various
industries.[1] Its favorable properties, such as high solvency for a range of materials, complete
water miscibility, and a moderate evaporation rate, make it a preferred choice in formulations
for coatings, cleaners, inks, and as a chemical intermediate.[2][3][4] These notes provide
detailed information on its properties, key applications, and experimental protocols.

I. Physicochemical Properties of 1-Methoxy-2-propanol
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The physical and chemical properties of 1-Methoxy-2-propanol are summarized in the table

below for easy reference and comparison.

Property

Value

Molecular Formula

C4H1002

Molecular Weight 90.12 g/mol [5][6]

CAS Number 107-98-2[1]

Appearance Colorless liquid[1][6]

Odor Mild, ethereal[4]

Density 0.916 - 0.924 g/mL at 20-25 °C[1][5]
Boiling Point 118-120 °C (244-248 °F)[1][5]
Melting Point -97 °C (-143 °F)[1]

Flash Point ~32 °C (90 °F)[1]

Water Solubility

Miscible[1]

Vapor Pressure

10.9 - 11.8 mmHg at 25 °C (77 °F)[5]

Vapor Density

~3.1 (Air = 1)[5]

Refractive Index

~1.403 at 20 °C

Autoignition Temperature

278 °C (532 °F)

Il. Industrial Applications and Protocols

1-Methoxy-2-propanol is utilized in a variety of industrial processes due to its excellent solvent

characteristics.

A. Solvent in Paints and Coatings

Application: 1-Methoxy-2-propanol is an excellent solvent for a wide array of resins, including

acrylics, epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes.[2] It is used to reduce

viscosity, improve flow and leveling of coatings, and as a coalescing agent in water-based
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paints to promote film formation.[7] Its moderate evaporation rate ensures that the coating does
not dry too quickly, preventing defects such as blushing and blistering.

Experimental Protocol: Formulation of a Solvent-Based Acrylic Lacquer

Objective: To prepare a clear acrylic lacquer using 1-Methoxy-2-propanol as the primary
solvent.

Materials:

e Acrylic Resin (e.g., Paraloid B-72)

e 1-Methoxy-2-propanol (PGME)

e Toluene (co-solvent)

« Dibutyl Phthalate (plasticizer)

e Glass beaker or reaction vessel

o Magnetic stirrer and stir bar

e Analytical balance

Procedure:

e Weigh 20g of acrylic resin and place it into a 250 mL glass beaker.

e Add 70g (approximately 76.5 mL) of 1-Methoxy-2-propanol to the beaker.

e Add 10g of Toluene as a co-solvent to aid in the dissolution of the resin.

e Add 1g of Dibutyl Phthalate to act as a plasticizer, improving the flexibility of the final film.
o Place the beaker on a magnetic stirrer and begin stirring at a moderate speed.

o Cover the beaker with a watch glass or paraffin film to prevent solvent evaporation.
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» Continue stirring at room temperature until the acrylic resin is completely dissolved. This may
take several hours.

e Once fully dissolved, the lacquer is ready for application and performance testing (e.g., film
hardness, gloss, and drying time).

B. Cleaning Agent Formulations

Application: Due to its ability to dissolve both polar and non-polar soils, low toxicity, and fast
evaporation rate, 1-Methoxy-2-propanol is a key ingredient in household and industrial
cleaners.[2] It is effective in removing oils, greases, and other contaminants from surfaces and
is used in glass cleaners, hard surface cleaners, and degreasers.[3]

Experimental Protocol: Preparation of a Hard Surface Cleaner

Objective: To formulate a general-purpose hard surface cleaner with 1-Methoxy-2-propanol as
the solvent.

Materials:

1-Methoxy-2-propanol (PGME)

o Surfactant (e.g., Sodium Lauryl Ether Sulfate - SLES)
o Chelating Agent (e.g., Tetrasodium EDTA)

e Sodium Carbonate (builder)

o Deionized Water

e Fragrance and Dye (optional)

e Mixing vessel

» Mechanical stirrer

Procedure:
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e To a mixing vessel, add 850 mL of deionized water.

e While stirring, slowly add 50g of SLES until fully dissolved.

e Add 5¢g of Tetrasodium EDTA to chelate hard water ions and improve cleaning performance.

e Add 10g of Sodium Carbonate to increase alkalinity and aid in soil removal.

e Slowly add 859 (approximately 92 mL) of 1-Methoxy-2-propanol to the mixture while
continuing to stir.

« If desired, add a few drops of fragrance and dye.

« Continue stirring for 15-20 minutes to ensure a homogenous solution.

e The resulting solution can be packaged and tested for its cleaning efficacy on various hard
surfaces.

C. Chemical Intermediate for Synthesis

Application: A primary industrial use of 1-Methoxy-2-propanol is as a precursor in the synthesis
of 1-Methoxy-2-propanol Acetate (PMA), also known as Propylene Glycol Methyl Ether Acetate.
[8] PMA is a widely used solvent in the electronics and coatings industries. The synthesis is
typically an esterification reaction with acetic acid.

Experimental Protocol: Synthesis of 1-Methoxy-2-propanol Acetate (PMA)

Objective: To synthesize PMA via the esterification of 1-Methoxy-2-propanol with acetic acid.

Materials:

1-Methoxy-2-propanol (PGME)

Glacial Acetic Acid

Acid Catalyst (e.g., p-Toluenesulfonic acid or a solid acid catalyst like Amberlyst-15)[8][9]

Toluene (for azeotropic removal of water)[8]
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» Round-bottom flask with a Dean-Stark apparatus and condenser
e Heating mantle

o Magnetic stirrer and stir bar

Procedure:

e Set up the reaction apparatus consisting of a round-bottom flask, Dean-Stark trap, and
condenser.

e Charge the flask with 1 mole of 1-Methoxy-2-propanol (90.12g) and 1.2 moles of glacial
acetic acid (72.069). A slight excess of acetic acid can be used to drive the reaction to
completion.

e Add a catalytic amount of p-Toluenesulfonic acid (e.g., 0.5% of the total reactant weight).[8]
e Add a small amount of toluene to the flask to act as an azeotropic agent.
e Begin heating the mixture to reflux (approximately 100-105°C) with continuous stirring.[8]

o Water produced during the esterification will be collected in the Dean-Stark trap as an
azeotrope with toluene.

» Monitor the reaction progress by measuring the amount of water collected. The reaction is
complete when no more water is formed. The reaction may take several hours.[8]

 After the reaction is complete, cool the mixture to room temperature.

e The crude product can be purified by neutralization of the acid catalyst with a mild base (e.qg.,
sodium bicarbonate solution) followed by fractional distillation to separate the PMA from
unreacted starting materials and byproducts.

Ill. Visualizations

Diagram 1: Industrial Synthesis of 1-Methoxy-2-propanol
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Caption: Reaction pathway for the synthesis of 1-Methoxy-2-propanol.

Diagram 2: Experimental Workflow for Cleaning Agent Formulation
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Caption: Workflow for preparing a hard surface cleaner.

Diagram 3: Role of 1-Methoxy-2-propanol in Coatings
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Caption: Logical relationships of PGME's properties and functions in coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Industrial applications of 1-Methoxy-2-methyl-2-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581569#industrial-applications-of-1-methoxy-2-
methyl-2-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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